Cas no 1998303-23-3 (1-Azetidinecarboxylic acid, 3-(1-oxo-3-pentyn-1-yl)-, 1,1-dimethylethyl ester)

• Product Name: 1-Azetidinecarboxylic acid, 3-(1-oxo-3-pentyn-1-yl)-, 1,1-dimethylethyl ester
• CAS No: 1998303-23-3
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 5293579
• Update Time: 2025-07-01

1-Azetidinecarboxylic acid, 3-(1-oxo-3-pentyn-1-yl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 3-(1-oxo-3-pentyn-1-yl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H19NO3/c1-5-6-7-11(15)10-8-14(9-10)12(16)17-13(2,3)4/h10H,7-9H2,1-4H3
• InChI Key： VDADOQYCCAKEJO-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C(=O)CC#CC)C1

Additional information on 1-Azetidinecarboxylic acid, 3-(1-oxo-3-pentyn-1-yl)-, 1,1-dimethylethyl ester

Compound CAS No. 1998303-23-3: 1-Azetidinecarboxylic Acid, 3-(1-Oxo-3-Pentyn-1-Yl)-, 1,1-Dimethylethyl Ester

The compound with CAS No. 1998303-23-3, known as 1-Azetidinecarboxylic Acid, 3-(1-Oxo-3-Pentyn-1-Yl), and 1,1-Dimethylethyl Ester, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of azetidine derivatives, which are four-membered ring structures with one nitrogen atom. The presence of the azetidine ring in this molecule makes it particularly interesting for research in drug discovery and chemical synthesis.

The structure of this compound is characterized by a carboxylic acid group attached to the azetidine ring at position 1. Additionally, the molecule features a pentynyl group substituted at position 3 of the azetidine ring. The pentynyl group is further modified with a ketone functional group at position 1, giving it the name oxo-pentynyl. The esterification of the carboxylic acid group with a tert-butyl group (via the 1,1-dimethylethyl ester) adds stability and enhances solubility properties.

Recent studies have highlighted the potential of azetidine derivatives in medicinal chemistry due to their ability to act as bioisosteres or scaffolds for drug design. The incorporation of a pentynyl group introduces rigidity and potential for conjugation, which can be advantageous in modulating pharmacokinetic properties such as absorption and distribution. Furthermore, the presence of a ketone group provides opportunities for further functionalization or participation in enzymatic reactions.

In terms of synthesis, this compound can be prepared through a multi-step process involving azetidine ring formation and subsequent functionalization. The use of transition metal catalysts or other advanced synthetic methodologies has enabled researchers to achieve high yields and excellent stereochemical control during its preparation. These advancements underscore the importance of this compound as a versatile building block in organic synthesis.

The application of this compound extends beyond traditional pharmaceutical research. Its structural features make it a promising candidate for exploring novel materials or catalytic systems. For instance, the rigid structure imparted by the azetidine ring and pentynyl group could be exploited in designing supramolecular assemblies or stimuli-responsive materials.

In conclusion, CAS No. 1998303-23-3 represents a significant advancement in organic chemistry due to its unique structure and versatile functional groups. Its potential applications in drug discovery, material science, and chemical synthesis make it an area of active research interest. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.